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Compound of Interest

N-(3-Aminophenyl)-4-
Compound Name:
ethoxybenzamide

cat. No.: B3072076

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(3-Aminophenyl)-4-
ethoxybenzamide, a chemical compound with potential applications in research and drug
development. This document consolidates available physicochemical data, outlines a plausible
experimental protocol for its synthesis, and explores potential biological activities by drawing
parallels with structurally related benzamide derivatives. Due to the limited publicly available
data on this specific molecule, this guide also highlights areas where further research is
critically needed.

Compound Identification and Properties

N-(3-Aminophenyl)-4-ethoxybenzamide is uniquely identified by its CAS number. Its
fundamental chemical properties are summarized below.
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Property Value Source
CAS Number 1016516-69-0 [1]
Molecular Formula C15H16N202 [1]
Molecular Weight 256.30 g/mol [1]
Melting Point Not available [1]
Boiling Point Not available [1]
Solubility Not available

Note: Experimental data on the melting point, boiling point, and solubility of N-(3-
Aminophenyl)-4-ethoxybenzamide are not readily available in surveyed databases.

Experimental Protocols: Synthesis

A specific, peer-reviewed synthesis protocol for N-(3-Aminophenyl)-4-ethoxybenzamide is
not currently available in the public domain. However, based on established methods for the
synthesis of similar benzamide derivatives, a plausible two-step synthetic route can be
proposed. This process would involve the amidation of 4-ethoxybenzoyl chloride with 3-
nitroaniline, followed by the reduction of the nitro group to an amine.

Step 1: Synthesis of N-(3-nitrophenyl)-4-ethoxybenzamide

This step involves the reaction of 4-ethoxybenzoyl chloride with 3-nitroaniline in the presence
of a base to form the amide bond.

o Materials: 4-ethoxybenzoyl chloride, 3-nitroaniline, a suitable solvent (e.g., dichloromethane,
tetrahydrofuran), and a base (e.g., triethylamine, pyridine).

e Procedure:
o Dissolve 3-nitroaniline and the base in the chosen solvent in a reaction vessel.

o Cool the mixture in an ice bath.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemsrc.com/en/cas/1016516-69-0_2627104.html
https://www.chemsrc.com/en/cas/1016516-69-0_2627104.html
https://www.chemsrc.com/en/cas/1016516-69-0_2627104.html
https://www.chemsrc.com/en/cas/1016516-69-0_2627104.html
https://www.chemsrc.com/en/cas/1016516-69-0_2627104.html
https://www.benchchem.com/product/b3072076?utm_src=pdf-body
https://www.benchchem.com/product/b3072076?utm_src=pdf-body
https://www.benchchem.com/product/b3072076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3072076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Slowly add a solution of 4-ethoxybenzoyl chloride in the same solvent to the mixture with
constant stirring.

o Allow the reaction to proceed at room temperature for several hours.
o Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is typically washed with dilute acid and brine, dried
over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced
pressure.

o The crude product can be purified by recrystallization or column chromatography.

Step 2: Reduction of N-(3-nitrophenyl)-4-ethoxybenzamide to N-(3-Aminophenyl)-4-
ethoxybenzamide

The nitro group of the intermediate is reduced to a primary amine. A common method for this
transformation is catalytic hydrogenation.

o Materials: N-(3-nitrophenyl)-4-ethoxybenzamide, a suitable solvent (e.g., ethanol, ethyl
acetate), and a catalyst (e.g., palladium on carbon, Pd/C).

e Procedure:
o Dissolve N-(3-nitrophenyl)-4-ethoxybenzamide in the solvent in a hydrogenation vessel.
o Add the Pd/C catalyst.

o The vessel is then placed under a hydrogen atmosphere (typically using a balloon or a
Parr hydrogenator).

o The reaction mixture is stirred vigorously at room temperature until the reaction is
complete (monitored by TLC).

o After completion, the catalyst is removed by filtration through a pad of celite.

o The solvent is evaporated under reduced pressure to yield the final product, N-(3-
Aminophenyl)-4-ethoxybenzamide.
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o Further purification can be achieved by recrystallization.

Step 1: Amidation Step 2: Reduction
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Plausible synthetic workflow for N-(3-Aminophenyl)-4-ethoxybenzamide.

Potential Biological Significance and Signaling
Pathways

Direct experimental evidence for the biological activity of N-(3-Aminophenyl)-4-
ethoxybenzamide is not available in the current scientific literature. However, the benzamide
scaffold is a common motif in a wide range of biologically active molecules, suggesting that this
compound could be of interest in drug discovery.

Substituted benzamides have been reported to exhibit a variety of biological activities, including
but not limited to:

» Antimicrobial and Antifungal Activity: Numerous studies have demonstrated that various
substituted benzamides possess antibacterial and antifungal properties[2]. The specific
nature of the substituents on the benzamide core plays a crucial role in determining the
spectrum and potency of their antimicrobial effects.
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e Enzyme Inhibition: The benzamide structure is present in a number of enzyme inhibitors. For
instance, certain benzamide derivatives have been investigated as inhibitors of DNA
methyltransferases (DNMTSs), which are important targets in cancer therapy|[3].

e Fungicidal and Insecticidal Activity: In the field of agrochemicals, benzamides with specific
substitutions have been developed as fungicides and insecticides[4][5].

Given the prevalence of biological activity within the benzamide class of compounds, it is
plausible that N-(3-Aminophenyl)-4-ethoxybenzamide could interact with various biological
targets. A hypothetical signaling pathway that is often modulated by small molecule inhibitors,
such as those containing a benzamide core, is the protein kinase signaling cascade.

M—> Receptor Tyrosine Kinase
©—> Transcription Factors Cellular Response
—
Hypothetical Benzamide Inhibitor

Click to download full resolution via product page

Generalized protein kinase signaling pathway potentially targeted by benzamide inhibitors.

Future Research Directions

The lack of empirical data for N-(3-Aminophenyl)-4-ethoxybenzamide presents a clear
opportunity for further investigation. Future research efforts should focus on:

» Definitive Synthesis and Characterization: A detailed, validated synthesis protocol followed
by comprehensive characterization, including melting point, solubility, and spectral data (*H-
NMR, 3C-NMR, IR, Mass Spectrometry), is essential.

 Biological Screening: The compound should be screened against a diverse panel of
biological targets, including various enzymes, receptors, and microbial strains, to identify any

potential therapeutic applications.

¢ In Vitro and In Vivo Studies: Should any promising biological activity be identified, further in
vitro and in vivo studies would be necessary to elucidate its mechanism of action, efficacy,
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and safety profile.

Conclusion

N-(3-Aminophenyl)-4-ethoxybenzamide is a chemical entity with a currently uncharacterized
biological and physicochemical profile. While its structural relationship to a broad class of
biologically active benzamides suggests potential for further investigation, a significant amount
of foundational research is required to determine its properties and potential applications. This
guide provides a starting point for researchers interested in exploring this and similar
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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